Cas no 1314978-36-3 (5-chloropyridazin-3-amine)

5-Chloropyridazin-3-amine is a versatile heterocyclic compound featuring a chlorinated pyridazine core with an amine functional group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the amine group offers opportunities for further derivatization. Its well-defined molecular framework is advantageous for constructing complex heterocyclic systems, particularly in the development of bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its utility in medicinal chemistry is underscored by its role in synthesizing potential therapeutic agents, including kinase inhibitors and antimicrobial compounds.
5-chloropyridazin-3-amine structure
5-chloropyridazin-3-amine structure
Product Name:5-chloropyridazin-3-amine
CAS No:1314978-36-3
MF:C4H4ClN3
MW:129.547658920288
MDL:MFCD19214495
CID:1104577
PubChem ID:13670605
Update Time:2025-06-20

5-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-Pyridazinamine
    • 5-Chloropyridazin-3-amine
    • 3-Amino-5-chloro-pyridazine
    • EN300-170972
    • MFCD19214495
    • 1314978-36-3
    • SY042368
    • STL556772
    • DB-155230
    • BBL102963
    • PB15393
    • A855950
    • 3-Pyridazinamine, 5-chloro-
    • AKOS006351911
    • AMY25225
    • BS-12969
    • SCHEMBL6773899
    • 3-amino-5-chloropyridazine
    • CS-0050510
    • 5-chloropyridazin-3-amine
    • MDL: MFCD19214495
    • Inchi: 1S/C4H4ClN3/c5-3-1-4(6)8-7-2-3/h1-2H,(H2,6,8)
    • InChI Key: FLLHRDDIQGNYLR-UHFFFAOYSA-N
    • SMILES: ClC1=CN=NC(=C1)N

Computed Properties

  • Exact Mass: 129.0093748g/mol
  • Monoisotopic Mass: 129.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 51.8Ų

5-chloropyridazin-3-amine Security Information

5-chloropyridazin-3-amine Pricemore >>

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